Cas no 2228560-46-9 (O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine)

• Product Name: O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine
• CAS No: 2228560-46-9
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 6259348
• PubChem ID: 165857990
• Update Time: 2025-10-23

O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine
• EN300-1750725
• O-[1-(2-methyl-1,3-thiazol-5-yl)ethyl]hydroxylamine
• 2228560-46-9

• Inchi： 1S/C6H10N2OS/c1-4(9-7)6-3-8-5(2)10-6/h3-4H,7H2,1-2H3
• InChI Key： BUHBLLZXZCPHBN-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C)ON

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.4Ų

Additional information on O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine

Introduction to O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine (CAS No. 2228560-46-9)

O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine, with the CAS number 2228560-46-9, is a specialized compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydroxylamines and is characterized by its thiazole ring and methyl substituent, which contribute to its distinct chemical properties and biological activities.

The molecular formula of O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine is C₈H₁₁N₃OS, and it has a molecular weight of approximately 193.25 g/mol. The compound's structure includes a hydroxylamine functional group attached to an ethyl chain, which is further substituted with a 2-methylthiazole ring. This unique combination of functional groups imparts specific reactivity and stability characteristics that make it a valuable candidate for various chemical and biological studies.

In the realm of medicinal chemistry, O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine has been explored for its potential as a lead compound in drug discovery. Recent research has highlighted its ability to modulate specific biological pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, studies have shown that this compound exhibits potent antioxidant properties, which can be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, the thiazole ring present in O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine is known for its bioactive properties and has been associated with various pharmacological activities. Thiazole-containing compounds have been reported to exhibit antimicrobial, antifungal, and anti-inflammatory effects. These properties make O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine an attractive target for further investigation in the development of new drugs targeting these conditions.

The hydroxylamine functional group in O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine also plays a crucial role in its biological activity. Hydroxylamines are known to be versatile reagents that can participate in various chemical reactions, including nucleophilic substitution and redox processes. This reactivity makes them useful in synthetic chemistry and bioconjugation reactions. In the context of drug development, hydroxylamines can serve as prodrugs or be used to enhance the solubility and bioavailability of therapeutic molecules.

In addition to its potential therapeutic applications, O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine has also been studied for its use in analytical chemistry. The compound's unique spectral properties make it suitable for use as a reference standard or internal standard in chromatographic analyses. Its stability under various conditions ensures reliable results in quantitative assays.

The synthesis of O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine involves several well-established chemical reactions. One common approach involves the reaction of 2-methylthiazole with an appropriate ethylene oxide derivative followed by reduction to form the hydroxylamine moiety. The synthetic route can be optimized to achieve high yields and purity levels, making it feasible for large-scale production if required.

In conclusion, O-1-(2-methyl-1,3-thiazol-5-yl)ethylhydroxylamine (CAS No. 2228560-46-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in medicinal chemistry, pharmaceuticals, and analytical chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing health challenges.